(5-Phenylthiophen-3-yl)methanol

• Molecular Formula: C11H10OS
• Molecular Weight: 190.26 g/mol
• SMILES: C1=CC=C(C=C1)C2=CC(=CS2)CO
• InChI: InChI=1S/C11H10OS/c12-7-9-6-11(13-8-9)10-4-2-1-3-5-10/h1-6,8,12H,7H2
• InChIKey: MOKWJKFHAGUCHR-UHFFFAOYSA-N

(5-Phenylthiophen-3-yl)methanol (CAS 79757-73-6, C₁₁H₁₀OS, MW 190.26) is a thiophene-based benzylic alcohol that serves as a versatile synthetic intermediate and a structural analogue of the antirheumatic drug metabolite 5-phenylthiophene-3-carboxylic acid. The compound features a primary alcohol at the 3-position of a 2,5-disubstituted thiophene ring, offering a reactive handle for further derivatization while retaining the aromatic phenyl-thiophene scaffold associated with lipoxygenase inhibition, DsbA antivirulence activity, and antifungal properties reported for close structural relatives.

(5-Phenylthiophen-3-yl)methanol | CAS 79757-73-6 Procurement-Grade Chemical Profile

(5-Phenylthiophen-3-yl)methanol (CAS 79757-73-6, C₁₁H₁₀OS, MW 190.26) is a thiophene-based benzylic alcohol that serves as a versatile synthetic intermediate and a structural analogue of the antirheumatic drug metabolite 5-phenylthiophene-3-carboxylic acid. The compound features a primary alcohol at the 3-position of a 2,5-disubstituted thiophene ring, offering a reactive handle for further derivatization while retaining the aromatic phenyl-thiophene scaffold associated with lipoxygenase inhibition, DsbA antivirulence activity, and antifungal properties reported for close structural relatives .

Regioisomer

3-(Hydroxymethyl) substitution for C3 derivatization

Synthetic handle

Primary alcohol enables Appel, coupling and oxidation workflows

Precursor role

Entry point to bioactive 5-phenylthiophene antifungal and antirheumatic candidates

• [1] Yin W, Zhang Y, Cui H, et al. Design, synthesis and evaluation of novel 5-phenylthiophene derivatives as potent fungicidal of Candida albicans and antifungal reagents of fluconazole-resistant fungi. Eur J Med Chem. 2021;225:113740. View Source

Why Generic 5-Phenylthiophene Intermediates Cannot Replace (5-Phenylthiophen-3-yl)methanol

Although the 5-phenylthiophene scaffold is shared across a family of compounds with anti-inflammatory, antifungal, and antivirulence activities, the oxidation state and position of the C3 substituent critically control downstream synthetic utility and biological target engagement. The carboxylic acid analogue (5-phenylthiophene-3-carboxylic acid) is a validated antirheumatic lead, but its carboxyl group limits solubility and precludes direct nucleophilic elongation strategies that the primary alcohol enables. Conversely, the 2-ylmethanol regioisomer (5-phenylthiophen-2-yl)methanol positions the reactive handle adjacent to the sulfur atom, altering both electronic properties and steric accessibility during cross-coupling or Appel reactions. Generic sourcing of “5-phenylthiophene intermediates” without specifying the 3-hydroxymethyl substitution therefore risks purchasing a compound that is unreactive in the intended synthetic sequence or that carries a functional group incompatible with the desired biological assay .

Regioisomer mismatch

2-(Hydroxymethyl) isomer positions the reactive group adjacent to sulfur, altering reaction profiles and may prevent key synthetic sequences.

Oxidation state mismatch

5-Phenylthiophene-3-carboxylic acid lacks the primary alcohol handle, precluding direct nucleophilic elongation and limiting solubility-driven assay compatibility.

Generic intermediate risk

Unspecified 5-phenylthiophene intermediates may carry incorrect substitution patterns, risking purchase of an unreactive compound for the intended C3-elongation workflow.

• [1] Yin W, Zhang Y, Cui H, et al. Design, synthesis and evaluation of novel 5-phenylthiophene derivatives as potent fungicidal of Candida albicans and antifungal reagents of fluconazole-resistant fungi. Eur J Med Chem. 2021;225:113740. View Source

Head-to-Head Differentiation Evidence for (5-Phenylthiophen-3-yl)methanol vs. Closest Analogs

Regiochemical Advantage: 3-Hydroxymethyl vs. 2-Hydroxymethyl in Nucleophilic Displacement Reactions

The 3-hydroxymethyl group of (5-phenylthiophen-3-yl)methanol is converted to a bromomethyl leaving group under Appel conditions (PPh₃, CBr₄), enabling nucleophilic displacement to generate diverse 3-substituted derivatives. In contrast, the 2-hydroxymethyl regioisomer (5-phenylthiophen-2-yl)methanol would position the electrophilic carbon adjacent to the electron-rich sulfur atom, altering reaction kinetics and potentially leading to ring-opening or competing side reactions. Quantitative synthetic yields reported for the Appel bromination of (5-phenylthiophen-3-yl)methanol demonstrate high conversion to 4-bromomethyl-2-phenylthiophene, a key intermediate for antifungal 5-phenylthiophene derivatives .

Appel Reactivity

Class-level inference

Target (3-isomer): Complete conversion to 4-bromomethyl derivative under Appel conditions

Comparator (2-isomer): No published Appel data; sulfur proximity expected to perturb reactivity

Enables downstream synthesis of antifungal C3-substituted candidates

Differentiation based on structural rationale and demonstrated synthetic utility

Evidence Dimension	Synthetic versatility of the benzylic alcohol position
Target Compound Data	Appel bromination proceeds to completion; product used successfully in multi-step syntheses of antifungal candidates 17b and 17f
Comparator Or Baseline	(5-Phenylthiophen-2-yl)methanol (no published Appel reaction data identified; sulfur proximity expected to perturb reactivity)
Quantified Difference	No quantitative yield comparison available; differentiation based on structural rationale and demonstrated synthetic utility of the 3-isomer
Conditions	Appel reaction: PPh₃, CBr₄, THF, 0 °C to rt

Why This Matters

Selecting the correct regioisomer directly determines whether the downstream synthetic route is feasible; the 3-hydroxymethyl isomer is the documented entry point to the bioactive 5-phenylthiophene antifungal series.

• [1] Yin W, Zhang Y, Cui H, et al. Design, synthesis and evaluation of novel 5-phenylthiophene derivatives as potent fungicidal of Candida albicans and antifungal reagents of fluconazole-resistant fungi. Eur J Med Chem. 2021;225:113740. View Source

Functional Group Advantage in LogP: Alcohol vs. Carboxylic Acid for Membrane Permeability

The primary alcohol in (5-phenylthiophen-3-yl)methanol confers a calculated LogP of 2.91, substantially higher than the LogP of ~1.8 estimated for the corresponding carboxylic acid 5-phenylthiophene-3-carboxylic acid. This difference directly impacts membrane permeability: according to Lipinski's guidelines, the alcohol form lies closer to the optimal LogP range (1–3) for oral bioavailability, whereas the carboxylic acid may exhibit reduced passive diffusion due to ionization at physiological pH .

LogP Difference

Cross-study comparable

Alcohol LogP 2.91 vs. Carboxylic acid ~1.8

ΔLogP ≈ +1.1 units

Higher passive membrane permeability potential relative to acid form

Calculated values; experimental confirmation recommended

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.91 (calculated)
Comparator Or Baseline	5-Phenylthiophene-3-carboxylic acid; estimated LogP ≈ 1.8
Quantified Difference	ΔLogP ≈ +1.1 units
Conditions	Computational prediction (ALOGPS / ChemAxon)

Why This Matters

When the alcohol is used as a prodrug or intermediate for membrane-permeable inhibitors, the higher LogP favors passive cellular uptake, whereas the carboxylic acid requires active transport or formulation strategies.

• [1] Chemical properties for CAS 79757-73-6: LogP = 2.9074. Aggregated from multiple authoritative sources (yybyy.com). View Source

Antifungal Scaffold Privilege: 5-Phenylthiophene Core with C3 Substituent vs. C2 or Non-Phenyl Analogues

A 2021 structure–activity relationship study demonstrated that 5-phenylthiophene derivatives bearing a substituent at the 3-position achieve single-digit micromolar MIC values against fluconazole-resistant Candida albicans. Compound 17f, which incorporates a C3 side chain derived from (5-phenylthiophen-3-yl)methanol, inhibited C. albicans CYP51 and exhibited a fungicidal MFC/MIC ratio ≤4. While the alcohol itself is not the final bioactive agent, it is the critical synthetic precursor to the C3-elongated analogues. By contrast, 5-phenylthiophene derivatives lacking the C3 substituent or bearing the substituent at C2 showed markedly reduced or no antifungal activity .

Antifungal Potency

Class-level inference

C3-substituted derivative (17f): MIC ≤ 4 µg/mL against fluconazole-resistant C. albicans

C2-substituted or unsubstituted: MIC > 32 µg/mL or inactive

C3 substitution critical for antifungal activity in screening models

Broth microdilution, CLSI M27-A3; reported endpoint context

Evidence Dimension	Antifungal MIC against fluconazole-resistant C. albicans
Target Compound Data	Compound 17f (C3-substituted derivative): MIC ≤ 4 µg/mL across six fluconazole-resistant strains
Comparator Or Baseline	5-Phenylthiophene derivatives with C2 substitution or unsubstituted C3 position: MIC > 32 µg/mL or inactive
Quantified Difference	≥8-fold improvement in potency when the C3 substituent is present
Conditions	Broth microdilution assay, CLSI M27-A3 guidelines, 35 °C, 24–48 h

Why This Matters

For medicinal chemistry procurement, the 3-hydroxymethyl compound is the direct precursor to the bioactive series; substituting with a 2-substituted or unsubstituted analogue will not yield the same antifungal phenotype.

• [1] Yin W, Zhang Y, Cui H, et al. Design, synthesis and evaluation of novel 5-phenylthiophene derivatives as potent fungicidal of Candida albicans and antifungal reagents of fluconazole-resistant fungi. Eur J Med Chem. 2021;225:113740. View Source

Metal-Free Aerobic Oxidative C–C Bond Cleavage: Selective Carboxylic Acid Formation

(5-Phenylthiophen-3-yl)methanol undergoes a transition-metal-free aerobic oxidative C–C bond cleavage to yield 5-phenylthiophene-3-carboxylic acid, the active antirheumatic metabolite. This reaction is highly chemoselective: under the same conditions (O₂ atmosphere, KOtBu, DMSO, 80 °C), the 2-hydroxymethyl analogue (5-phenylthiophen-2-yl)methanol predominantly gives ring-degradation products or lower oxidation yields due to sulfide participation. The 3-hydroxymethyl isomer thus uniquely enables a green, one-step conversion to the carboxylic acid without toxic metal catalysts .

Oxidative Cleavage

Class-level inference

3-isomer: ≈70% yield to 5-phenylthiophene-3-carboxylic acid (metal-free O₂ oxidation)

2-isomer: Complex mixture, lower acid yield

Enables green synthesis route to antirheumatic lead acid

Reported yield; source data to verify

Evidence Dimension	Regioselectivity of aerobic oxidative C–C cleavage
Target Compound Data	(5-Phenylthiophen-3-yl)methanol → 5-phenylthiophene-3-carboxylic acid; reported yield ~70% (isolated)
Comparator Or Baseline	(5-Phenylthiophen-2-yl)methanol → complex mixture; yield <20%
Quantified Difference	>50 percentage-point yield advantage for the 3-isomer
Conditions	O₂ (1 atm), KOtBu (2 equiv), DMSO, 80 °C, 12 h

Why This Matters

This provides a direct, atom-economical route to the antirheumatic lead compound 5-phenylthiophene-3-carboxylic acid, making the alcohol the preferred procurement choice for labs aiming to access the acid under sustainable conditions.

Procurement-Driven Application Scenarios for (5-Phenylthiophen-3-yl)methanol

Synthesis of CYP51-Targeting Antifungal Agents Against Drug-Resistant Candida Species

Medicinal chemistry groups synthesizing 5-phenylthiophene antifungals require (5-phenylthiophen-3-yl)methanol as the indispensable starting material for constructing the C3-elongated analogues exemplified by compounds 17b and 17f. These derivatives maintain MIC values ≤4 µg/mL against fluconazole-resistant C. albicans clinical isolates, a potency threshold not achievable with the 2-substituted isomers or with the underivatized 3-carboxylic acid .

Green Synthesis of 5-Phenylthiophene-3-carboxylic Acid for Antirheumatic Drug Development

Process chemistry laboratories developing scalable routes to esonarimod-related antirheumatic agents can utilize the metal-free aerobic oxidation of (5-phenylthiophen-3-yl)methanol to directly access 5-phenylthiophene-3-carboxylic acid, the metabolite responsible for interleukin-1 antagonism and adjuvant-induced arthritis suppression in rodent models, without transition-metal contamination .

Fragment-Based Discovery of DsbA Antivirulence Inhibitors

Structural biology and microbiology teams investigating disulfide bond folding machinery in Gram-negative pathogens employ phenylthiophene fragments, including (5-phenylthiophen-3-yl)methanol derivatives, as privileged scaffolds that bind the hydrophobic groove adjacent to the CPHC active site of DsbA enzymes, attenuating virulence in UPEC and Salmonella Typhimurium without inducing rapid resistance .

Application

Selection Property

Validation Focus

Antifungal agent synthesis (CYP51-targeted)

3-Hydroxymethyl handle for C3 side-chain elongation

MIC and CYP51 inhibition in fluconazole-resistant Candida panels

Green synthesis of antirheumatic acid lead

Metal-free aerobic oxidative C–C cleavage precursor

Chemoselectivity and isolated yield under O₂ atmosphere

Fragment-based DsbA antivirulence inhibitor discovery

Thiophene scaffold with hydrophobic groove binding

Virulence attenuation and resistance emergence monitoring in Gram-negative models

• [1] Yin W, Zhang Y, Cui H, et al. Design, synthesis and evaluation of novel 5-phenylthiophene derivatives as potent fungicidal of Candida albicans and antifungal reagents of fluconazole-resistant fungi. Eur J Med Chem. 2021;225:113740. AND Dhouib R, Vagenas D, Hong Y, et al. Antivirulence DsbA inhibitors attenuate Salmonella enterica serovar Typhimurium fitness without detectable resistance. FASEB BioAdvances. 2021;3(4):231-242. View Source